Cas no 1426690-32-5 (5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide)

• Product Name: 5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide
• CAS No: 1426690-32-5
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 3167885
• PubChem ID: 84820004
• Update Time: 2025-06-12

5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide
• (E)-4-(((Benzo[D][1,3]dioxol-5-ylmethyl)amino)methylene)-2-(benzo[D]thiazol-2-yl)-5-(((4-chlorophenyl)thio)methyl)-2,4-dihydro-3H-py razol-3-one
• 5-chloro-N-[(4-methoxyphenyl)methyl]pyrazine-2-carboxamide
• LPA19809
• 1426690-32-5

• Inchi： 1S/C13H12ClN3O2/c1-19-10-4-2-9(3-5-10)6-17-13(18)11-7-16-12(14)8-15-11/h2-5,7-8H,6H2,1H3,(H,17,18)
• InChI Key： WWGUKXYADBVCTM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 277.0618043Da
• Monoisotopic Mass: 277.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide

Introduction to 5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide (CAS No. 1426690-32-5)

5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide, identified by its CAS number 1426690-32-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyrazine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound's molecular framework, featuring a chloro substituent on the pyrazine ring and a 4-methoxybenzyl side chain, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide structure is of particular interest because it combines elements known to interact favorably with biological targets. The pyrazine core is a common motif in bioactive molecules, often found in drugs targeting neurological disorders, infectious diseases, and cancer. The presence of a chloro group at the 5-position enhances the electrophilicity of the pyrazine ring, facilitating reactions such as nucleophilic substitution, which is crucial for derivatization purposes. Meanwhile, the 4-methoxybenzyl group introduces a hydrophobic moiety that can improve membrane permeability and binding affinity to protein targets.

In recent years, there has been growing interest in exploring novel derivatives of pyrazine-based compounds for their therapeutic potential. The 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide has been studied in various contexts, including its role as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural flexibility to develop compounds with enhanced pharmacological properties. For instance, modifications at the 4-methoxybenzyl position have been investigated for their ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. The pyrazine scaffold has shown promise in treating conditions such as epilepsy, inflammation, and metabolic disorders. The 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide derivative has been explored in preclinical studies for its ability to interact with specific enzymes and receptors involved in these pathways. Preliminary findings suggest that it may exhibit inhibitory effects on enzymes like kinases and phosphodiesterases, which are implicated in various disease mechanisms.

The synthesis of 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of a pyrazine precursor, followed by the introduction of the chloro group and the 4-methoxybenzyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The biological evaluation of 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide has revealed several interesting properties. In vitro studies have demonstrated its interaction with various biological targets, including proteins and nucleic acids. These interactions are often mediated through hydrogen bonding, hydrophobic interactions, and other non-covalent forces that determine binding affinity and specificity. The compound's ability to bind to these targets suggests potential therapeutic applications across multiple disease areas.

Recent advancements in computational chemistry have further enhanced the understanding of 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide's behavior. Molecular docking simulations have been used to predict how the compound might bind to different receptors and enzymes, providing insights into its mechanism of action. These computational approaches complement experimental data by allowing researchers to visualize potential interactions at an atomic level. This synergy between experimental and computational methods has accelerated the discovery process for novel drug candidates.

The pharmaceutical industry continues to invest in developing new derivatives of 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide due to its promising profile. Companies are exploring ways to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. By fine-tuning its structure, researchers aim to create compounds that are more effective and safer for clinical use. This ongoing research underscores the compound's significance as a building block for future therapeutics.

Moreover, the environmental impact of synthesizing 5-chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide has been considered in recent studies. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that drug development remains environmentally responsible while maintaining high standards of quality and efficacy.

In conclusion,5-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide (CAS No. 1426690-32-5) represents a valuable asset in medicinal chemistry research. Its unique structural features and potential biological activities make it a compelling candidate for further exploration. As research progresses, this compound is expected to contribute significantly to the development of new treatments for various diseases. The combination of traditional organic synthesis with modern computational tools ensures that its full potential will continue to be uncovered.